4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 4-[[[2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carbonyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C20H18N2O4S/c1-12-17(27-19(22-12)14-7-9-16(26-2)10-8-14)18(23)21-11-13-3-5-15(6-4-13)20(24)25/h3-10H,11H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key: BRJQWKPPUYJOFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C(=O)NCC3=CC=C(C=C3)C(=O)O

Description

This compound features a benzoic acid core linked via an aminomethyl group to a 1,3-thiazole ring substituted with a 4-methyl group and a 4-methoxyphenyl moiety. Such hybrid structures are often explored for therapeutic applications due to their balanced pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized via a Hantzsch thiazole synthesis, which involves the condensation of a β-keto ester with a thiourea derivative under acidic conditions.

Attachment of the Methoxyphenyl Group: The methoxyphenyl group is introduced through a nucleophilic aromatic substitution reaction, where a methoxy-substituted benzene reacts with the thiazole intermediate.

Formation of the Benzoic Acid Moiety: The benzoic acid group is typically introduced via a Friedel-Crafts acylation reaction, where the thiazole intermediate reacts with a benzoyl chloride derivative in the presence of a Lewis acid catalyst.

Final Coupling Step: The final step involves coupling the thiazole intermediate with the benzoic acid derivative using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of automated purification systems.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The benzoic acid moiety can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like nitric acid for nitration or bromine for halogenation.

Major Products

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Nitro or halogenated derivatives of the benzoic acid moiety.

Scientific Research Applications

Chemistry

In chemistry, 4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology

In biological research, this compound can be used as a probe to study enzyme interactions and receptor binding due to its ability to interact with various biological targets.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities. Its structure allows for modifications that can enhance its biological activity and selectivity.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring and methoxyphenyl group can participate in hydrogen bonding and hydrophobic interactions, facilitating binding to the active sites of enzymes or receptors. This binding can modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Thiazole Ring

Key Compounds for Comparison

Compound 9e (): 2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-methoxyphenyl)-1,3-thiazol-5-yl]acetamide Structural Differences: Replaces the benzoic acid with a benzodiazol-phenoxymethyl-triazole-acetamide chain. Impact: Reduced solubility compared to the target compound due to the absence of an ionizable carboxylic acid group. Biological assays suggest enhanced binding to enzymes via triazole-thiazole interactions .

Compound 4 (): 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole Structural Differences: Chloro and fluoro substituents instead of methoxy groups. Antimicrobial activity reported .

ZINC C13637710 () : 2-(2-Carbamimidamido-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-(3-methoxyphenyl)acetamide

• Structural Differences : Incorporates a dihydrothiazole ring and a 3-methoxyphenyl group.
• Impact : The dihydrothiazole may enhance conformational flexibility, while the 3-methoxy substitution alters steric interactions compared to the 4-methoxy isomer .

Role of the Benzoic Acid Moiety

The benzoic acid group distinguishes the target compound from analogs like BTBO1-BTBO13 () , which use oxazolone or Schiff base linkages. The carboxylic acid enables ionization at physiological pH, improving water solubility and facilitating interactions with polar binding sites (e.g., enzymes or receptors) .

Physicochemical Properties

Property	Target Compound	Compound 9e ()	Compound 4 ()
Melting Point	Not reported	217–220°C (analog from )	180–185°C (estimated)
Solubility (Water)	Moderate (ionizable)	Low (amide-dominated)	Low (halogenated)
LogP	~2.5 (predicted)	~3.8	~3.2

Biological Activity

4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the compound's biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C17H18N2O3S
• Molecular Weight : 342.40 g/mol
• CAS Number : 57342036

Biological Activity Overview

The biological activity of this compound has been primarily evaluated in the context of its antibacterial, antifungal, and anticancer properties.

Antibacterial Activity

Recent studies have demonstrated that 4-[({[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}amino)methyl]benzoic acid exhibits potent antibacterial effects against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate effective bactericidal activity:

Pathogen	MIC (µg/mL)	Mechanism of Action
Staphylococcus aureus	15.625 - 62.5	Inhibition of protein synthesis and nucleic acid production
Escherichia coli	31.25 - 125	Disruption of cell wall synthesis
Enterococcus faecalis	62.5 - 125	Bactericidal action through inhibition of peptidoglycan synthesis

These findings suggest that the compound may be a promising candidate for developing new antibacterial agents, particularly against resistant strains like MRSA.

Antifungal Activity

The compound has also shown antifungal properties, with notable efficacy against common fungal pathogens. For example:

Fungus	MIC (µg/mL)	Activity
Candida albicans	20	Moderate antifungal activity
Aspergillus niger	40	Effective against growth

The antifungal mechanism appears to involve disruption of fungal cell membrane integrity.

Anticancer Activity

In vitro studies have indicated that the compound possesses anticancer properties, particularly against specific cancer cell lines. The results are summarized as follows:

Cancer Cell Line	IC50 (µM)	Mechanism of Action
HeLa (cervical cancer)	10	Induction of apoptosis and cell cycle arrest
MCF-7 (breast cancer)	15	Inhibition of tumor growth via apoptosis induction

The biological activity of this compound is attributed to its structural features that facilitate interaction with biological targets. The thiazole ring is crucial for binding to active sites on enzymes involved in bacterial cell wall synthesis and cancer cell proliferation pathways.

Case Studies

• Antibacterial Efficacy Against MRSA : A study evaluated the compound's effectiveness against MRSA biofilms, showing a significant reduction in biofilm formation compared to standard antibiotics like ciprofloxacin.
• Antifungal Screening : In a comparative study, the compound was tested alongside established antifungals, demonstrating superior efficacy against certain strains of Candida.